Cas no 76-61-9 (2-{4-hydroxy-2-methyl-5-(propan-2-yl)phenyl(1Z)-2-methyl-4-oxo-5-(propan-2-yl)cyclohexa-2,5-dien-1-ylidenemethyl}benzene-1-sulfonic acid)

• Product Name: 2-{4-hydroxy-2-methyl-5-(propan-2-yl)phenyl(1Z)-2-methyl-4-oxo-5-(propan-2-yl)cyclohexa-2,5-dien-1-ylidenemethyl}benzene-1-sulfonic acid
• CAS No: 76-61-9
• MF: C₂₇H₃₀O₅S
• MW: 466.589107036591
• MDL: MFCD00005869
• CID: 34054
• PubChem ID: 87576221
• Update Time: 2025-04-19

2-{4-hydroxy-2-methyl-5-(propan-2-yl)phenyl(1Z)-2-methyl-4-oxo-5-(propan-2-yl)cyclohexa-2,5-dien-1-ylidenemethyl}benzene-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-Bis(4-hydroxy-5-isopropyl-2-methylphenyl)-3H-benzo[c][1,2]oxathiole 1,1-dioxide
• Thymolsulfonephthalein
• Thymolsulphonephthalein
• Thymolblue
• THYMOL BLUE INDICATOR
• ThymolBlue,indicator,pure100GR
• ThymolBlue,indicator,pure25GR
• Thymolsulfonaphthalein
• ThymusvulgarisP.E
• 2,2'-dimethyl-5,5'-diisopropylphenolsulfophthalein
• 3,3'-di-iso-propyl-6,6'-dimethylphenolsulphonephthalein
• 3,3'-diisopropyl-6-6'-dimethylphenolsulfonephthalein
• bleudethymol
• S NO 879
• s-dioxide
• THYMOL BLUE TS
• Thymol Blue, for analysis ACS
• Thymol Blue, indicator, pure
• ThyMol Blue, pure, indicator
• Thymol Blue,ACS
• Thymolsulfonephalein
• Thymolsulfophthalein
• Thymolsulfonphthalein
• 4,4'-(3H-2,1-Benzoxathiol-3-ylidene)bis[5-methyl-2-(1-methylethyl)phenol] S,S-dioxide
• Thymol blue
• Thymosulfonphthalein
• Thymolsulphonphthalein
• Thymol Blue, ACS reagent
• 8YB4804L4M
• NSC11238
• Phenol, 4,4'-(3H-2,1-benzoxathiol-3-ylidene)bis[5-methyl-2-(1-methylethyl)-, S,S-dioxide
• Thymol, 6,6'-(3H-2,1-benzoxathiol-3-ylidene)di-, S,S-dioxide
• Ph
• DTXSID5058800
• Phenol, 4,4'-(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis[5-methyl-2-(1-methylethyl)-
• T0007
• UNII-8YB4804L4M
• 4-[3-(4-hydroxy-5-isopropyl-2-methyl-phenyl)-1,1-dioxo-2,1$l^{6}-benzoxathiol-3-yl]-2-isopropyl-5-methyl-phenol
• 4,4'-(1,1-dioxido-3H-2,1-benzoxathiole-3,3-diyl)bis[5-methyl-2-(propan-2-yl)phenol]
• C27H30O5S
• Q420396
• 4-[3-(4-hydroxy-2-methyl-5-propan-2-ylphenyl)-1,1-dioxo-2,1lambda6-benzoxathiol-3-yl]-5-methyl-2-propan-2-ylphenol
• J-610074
• Phenol,4,4'-(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis[5-methyl-2-(1-methylethyl)-
• PRZSXZWFJHEZBJ-UHFFFAOYSA-N
• AKOS001499169
• LS-153802
• Phenol, 4,4'-(3H-2,1-benzoxathiol-3-ylidene)bis(5-methyl-2-(1-methylethyl)-, S,S-dioxide
• Phenol,4'-(3H-2,1-benzoxathiol-3-ylidene)bis[5-methyl-2-(1-methylethyl)-, S,S-dioxide
• NSC-11238
• NSC 11238
• BRN 0368036
• MFCD00005869
• 5-19-03-00462 (Beilstein Handbook Reference)
• AMY22426
• FT-0631324
• Phenol, 4,4'-(3H-2, {1-benzoxathiol-3-ylidene)bis[5-methyl-2-(1-methylethyl)-,} S, S-dioxide
• Azul Timol
• Timolo blu
• 3,3-bis(4-hydroxy-5-isopropyl-2-methylphenyl)-2,1lambda~6~-benzoxathiole-1,1(3H)-dione
• 4,4'-(3H-2,1-BENZOXATHIOL-3-YLIDENE)BIS(5-METHYL-2-(1-METHYLETHYL)PHENOL) S,S-DIOXIDE
• EINECS 200-973-3
• Thymol Bleu
• Thymol,6'-(3H-2,1-benzoxathiol-3-ylidene)di-, S,S-dioxide
• STL264286
• Thymol, 6,6'-(3H-2, 1-benzoxathiol-3-ylidene)di-, S,S-dioxide
• THYMOL BLUE [MI]
• T0235
• E70392
• Thymol blue; (6,6(3H-2,1-benzoxathiol-3-ylidene)dithymol,S,S-dioxide)
• CS-0010130
• C27-H30-O5-S
• Thymolblau
• SCHEMBL41734
• Phenol, 4,4'-(3H-2,1-benzoxathiol- 3-ylidene)bis[5-methyl-2-(1-methylethyl)-, S,S-dioxide
• Thymol Blue, JIS special grade
• Phenol, 4,4'-(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis(5-methyl-2-(1-methylethyl)-
• 76-61-9
• SY013687
• NS00005799
• DTXCID4047832
• HY-D0219
• Phenol, 4,4'(3H2,1benzoxathiol3ylidene)bis(5methyl2(1methylethyl), S,Sdioxide
• DB-056097
• 200-973-3
• CHEMBL5427167
• FT01464
• BDBM50631988
• 2-{4-hydroxy-2-methyl-5-(propan-2-yl)phenyl(1Z)-2-methyl-4-oxo-5-(propan-2-yl)cyclohexa-2,5-dien-1-ylidenemethyl}benzene-1-sulfonic acid

• MDL： MFCD00005869
• Inchi： 1S/C27H30O5S/c1-15(2)19-13-22(17(5)11-24(19)28)27(21-9-7-8-10-26(21)33(30,31)32-27)23-14-20(16(3)4)25(29)12-18(23)6/h7-16,28-29H,1-6H3
• InChI Key： PRZSXZWFJHEZBJ-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(C2C=C(C(=CC=2C)O)C(C)C)(C2C=C(C(=CC=2C)O)C(C)C)O1)(=O)=O
• BRN： 0368036

Computed Properties

• Exact Mass: 466.18100
• Monoisotopic Mass: 466.181395
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 92.2
• Tautomer Count: 45
• Surface Charge: 0

Experimental Properties

• Color/Form: Dark blue, green or red purple crystalline powder
• Density: 1.1413 (rough estimate)
• Melting Point: 221-224 °C (dec.) (lit.)
• Boiling Point: 539.4°C (rough estimate)
• Flash Point: 36 °C
• Refractive Index: 1.5300 (estimate)
• Solubility: 0.11g/l
• Water Partition Coefficient: Soluble in alcohol and dilute alkali solutions. Insoluble in water.
• Stability/Shelf Life: Stable. Combustible. Dust may form an explosive mixture with air. Incompatible with strong oxidizing agents.
• PSA: 92.21000
• LogP: 7.05300
• Sensitiveness: Sensitive to humidity
• Vapor Pressure: 0.0±1.7 mmHg at 25°C
• Merck: 9400
• pka: Pka1:1.65(at 25℃)(PH=1.2 to 2.8) Pka2:8.9(at 25℃)(PH=8.0 to 9.6)
• λmax: 594nm, 376nm, 544nm, 430nm
• PH: 1.2(red)-2.8(yellow) 8(yellow)-9.6(blue)
• Solubility: Soluble in alcohol, insoluble in water.

2-{4-hydroxy-2-methyl-5-(propan-2-yl)phenyl(1Z)-2-methyl-4-oxo-5-(propan-2-yl)cyclohexa-2,5-dien-1-ylidenemethyl}benzene-1-sulfonic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 1170 3/PG 3
• WGK Germany：3
• Hazard Category Code： R10: flammable.
• Safety Instruction： S24/25
• RTECS：XP2575000
• Risk Phrases：R10
• Storage Condition：Sealed and protected from light.
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones